Cas no 2200496-75-7 (N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]cyclohexan-1-amine)

• Product Name: N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]cyclohexan-1-amine
• CAS No: 2200496-75-7
• MF: C₁₁H₁₉N₃OS
• MW: 241.35306096077
• CID: 5326156
• Update Time: 2025-10-30

N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]cyclohexan-1-amine

• Inchi： 1S/C11H19N3OS/c1-8-12-11(16-13-8)15-10-6-4-9(5-7-10)14(2)3/h9-10H,4-7H2,1-3H3
• InChI Key： DFMQNZGFGIXOIJ-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=N1)OC1CCC(CC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 2.8
• Topological Polar Surface Area: 66.5

Additional information on N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]cyclohexan-1-amine

N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]cyclohexan-1-amine: A Comprehensive Overview

N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]cyclohexan-1-amine (CAS No. 2200496-75-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclohexylamines and features a unique structural motif that includes a thiadiazole ring. The presence of this heterocyclic ring, along with the dimethylamino and methoxy substituents, imparts distinct chemical and biological properties to the molecule.

The synthesis of N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]cyclohexan-1-amine typically involves multi-step reactions, including the formation of the thiadiazole ring and subsequent functional group manipulations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial applications.

In terms of its biological activity, N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]cyclohexan-1-amine has been studied for its potential as a therapeutic agent. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory and neurological disorders. For instance, studies have demonstrated its ability to modulate the activity of specific kinases and ion channels, which are key players in cellular signaling pathways.

A notable area of research involves the evaluation of N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]cyclohexan-1-amine as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings have sparked interest in further investigating its therapeutic potential in clinical settings.

Beyond its therapeutic applications, N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]cyclohexan-1-amine has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological processes and interactions. For example, it has been used to study the role of thiadiazole-containing compounds in modulating protein-protein interactions and enzyme activities.

The safety profile of N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]cyclohexan-1-amine is an important consideration for its development as a pharmaceutical agent. Extensive toxicological studies have been conducted to assess its safety in various animal models. These studies have generally shown favorable results, with no significant adverse effects observed at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and efficacy in humans.

In conclusion, N,N-dimethyl-4-[(3-methyl-1,2,4-thiadiazol-5-yloxy)cyclohexan]-1-amines represent a promising class of compounds with diverse applications in medicinal chemistry and pharmaceutical research. Their unique structural features and biological activities make them valuable candidates for further investigation and development as therapeutic agents. As research continues to advance our understanding of these compounds, they hold the potential to contribute significantly to the treatment of various diseases and conditions.